Cas no 1415408-69-3 (Amino-PEG12-acid)

• Product Name: Amino-PEG12-acid
• CAS No: 1415408-69-3
• MF: C₂₇H₅₅NO₁₄
• MW: 617.723910570145
• MDL: MFCD11041150
• CID: 4672642
• PubChem ID: 53433573
• Update Time: 2025-10-29

Amino-PEG12-acid Chemical and Physical Properties

Names and Identifiers

• H2N-Peg12-CH2CH2cooh
• Amino-PEG12-acid
• MFCD11041150
• Amino-dPEG(R)12-acid
• BP-21114
• AKOS040742899
• D84645
• O-propionic acid dodecaethylene glycol
• CS-0115374
• HY-140177
• 1415408-69-3
• Amino-PEG12-propionic acid
• Alpha-amine-Omega-propionic acid dodecaethylene glycol
• 1186194-33-1
• 37-Amino-4,7,10,13,16,19,22,25,28,31,34,37-dodecaoxanonatriacontanoic acid
• A-amine-
• 1-AMINO-3,6,9,12,15,18,21,24,27,30,33,36-DODECAOXANONATRIACONTAN-39-OIC ACID
• Amino-PEG12-COOH
• GS-9374
• SCHEMBL561138
• NH2-PEG12-COOH
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid

• MDL： MFCD11041150
• Inchi： 1S/C27H55NO14/c28-2-4-32-6-8-34-10-12-36-14-16-38-18-20-40-22-24-42-26-25-41-23-21-39-19-17-37-15-13-35-11-9-33-7-5-31-3-1-27(29)30/h1-26,28H2,(H,29,30)
• InChI Key： NLXRBQLQDLAFIM-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCCC(=O)O)CCOCCOCCOCCOCCOCCOCCN

Computed Properties

• Exact Mass: 617.36225543g/mol
• Monoisotopic Mass: 617.36225543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 38
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174
• XLogP3: -5.3

Additional information on Amino-PEG12-acid

Comprehensive Overview of Amino-PEG12-acid (CAS No. 1415408-69-3): Properties, Applications, and Innovations

Amino-PEG12-acid (CAS No. 1415408-69-3) is a specialized polyethylene glycol (PEG) derivative widely utilized in bioconjugation, drug delivery, and material science. This compound features a 12-unit PEG spacer terminated with an amino group and a carboxylic acid, offering exceptional solubility, biocompatibility, and flexibility for covalent modifications. Its unique structure makes it a cornerstone in modern biomedical research and nanotechnology applications.

The growing demand for PEGylated compounds in pharmaceutical formulations has propelled interest in Amino-PEG12-acid. Researchers frequently search for terms like "PEG linker solubility," "PEGylation techniques," and "biocompatible spacers," reflecting its relevance in optimizing drug efficacy and reducing immunogenicity. With the rise of ADC (Antibody-Drug Conjugate) development and targeted therapy, this compound’s role as a crosslinking agent has gained prominence.

One of the standout features of Amino-PEG12-acid is its ability to bridge biomolecules while maintaining steric flexibility. The 12-ethylene glycol units provide an optimal balance between hydrophilicity and molecular length, critical for prolonging circulation half-life in vivo. This aligns with trending topics such as "stealth nanoparticles" and "controlled drug release," where PEGylation is key to evading immune detection.

In diagnostic applications, Amino-PEG12-acid serves as a linker for fluorescent probes or MRI contrast agents. Its low toxicity profile and water solubility address common concerns in imaging agent design, making it a favorite for queries like "non-toxic PEG alternatives" or "multifunctional imaging scaffolds." Additionally, its compatibility with click chemistry (e.g., NHS ester reactions) simplifies conjugation workflows.

The compound’s versatility extends to material science, where it modifies surfaces for biofouling resistance or enhances hydrogel elasticity. Searches for "PEG-based hydrogels" and "anti-fouling coatings" often highlight its utility. Furthermore, its role in gene delivery systems—particularly in CRISPR-Cas9 carrier optimization—has sparked interest amid the gene-editing boom.

Quality and storage of Amino-PEG12-acid are frequently discussed topics. Proper handling under inert conditions ensures stability, while analytical techniques like HPLC and mass spectrometry verify purity. Manufacturers emphasize GMP-grade PEG derivatives to meet regulatory standards, catering to queries on "PEG quality control."

Innovations in green chemistry have also influenced Amino-PEG12-acid synthesis, with efforts to reduce organic solvent use. This resonates with searches for "sustainable PEG production," aligning with global sustainability goals. As personalized medicine advances, the demand for customizable linkers like this PEG derivative is expected to surge.

In summary, Amino-PEG12-acid (CAS No. 1415408-69-3) is a multifaceted tool driving progress in therapeutics, diagnostics, and biomaterials. Its adaptability to cutting-edge technologies ensures its position as a critical reagent in life sciences and beyond.